Cas no 59681-35-5 (Benzenesulfonamide,N-[(5-oxo-2-phenyl-4(5H)-oxazolylidene)methyl]-)

• Product Name: Benzenesulfonamide,N-[(5-oxo-2-phenyl-4(5H)-oxazolylidene)methyl]-
• CAS No: 59681-35-5
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 371636
• PubChem ID: 5368953
• Update Time: 2025-04-19

Benzenesulfonamide,N-[(5-oxo-2-phenyl-4(5H)-oxazolylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(5-oxo-2-phenyl-4(5H)-oxazolylidene)methyl]-
• (4E)-2,3-dimethylhexa-2,4-diene
• (4E)-2,3-Dimethyl-2,4-hexadiene
• 2,4-Hexadiene, 2,3-dimethyl-
• (4E)-2,3-Dimethyl-2,4-hexadiene #
• 59681-35-5
• (E)-2,4-Hexadiene, 2,3-dimethyl-
• XPQJKTHTVOZXGD-AATRIKPKSA-N
• 2,3-dimethyl-2,4-hexadiene

• Inchi： 1S/C8H14/c1-5-6-8(4)7(2)3/h5-6H,1-4H3/b6-5+
• InChI Key： XPQJKTHTVOZXGD-AATRIKPKSA-N
• SMILES： C(/C)(\C)=C(/C=C/C)\C

Computed Properties

• Exact Mass: 110.10962
• Monoisotopic Mass: 110.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.6

Experimental Properties

• Density: 0.747
• Boiling Point: 130.7°C at 760 mmHg
• Flash Point: 18.7°C
• Refractive Index: 1.44
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons